Cas no 861529-32-0 (1-Bromo-3-chloro-2-iodo-5-nitrobenzene)

1-Bromo-3-chloro-2-iodo-5-nitrobenzene is a polyhalogenated aromatic compound featuring bromine, chlorine, iodine, and nitro functional groups on a benzene ring. This highly substituted derivative is valued in synthetic organic chemistry for its versatility as a building block in cross-coupling reactions, nucleophilic substitutions, and other transformations. The strategic placement of halogen substituents allows for selective functionalization, making it useful in pharmaceutical and agrochemical synthesis. Its electron-withdrawing nitro group enhances reactivity in electrophilic aromatic substitution and facilitates further derivatization. The compound's stability under standard conditions ensures consistent handling and storage, while its distinct substitution pattern enables precise control in multi-step synthetic pathways.

1-Bromo-3-chloro-2-iodo-5-nitrobenzene structure

861529-32-0 structure

Product Name:1-Bromo-3-chloro-2-iodo-5-nitrobenzene

CAS No:861529-32-0

MF:C₆H₂BrClINO₂

MW:362.347052097321

CID:6627334

PubChem ID:164568806

Update Time:2025-10-18

1-Bromo-3-chloro-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- SY354542
- 861529-32-0
- 1-Bromo-3-chloro-2-iodo-5-nitrobenzene
- Benzene, 1-bromo-3-chloro-2-iodo-5-nitro-
- 1-BROMO-3-CHLORO-2-IODO-5-NITRO-BENZENE
- G18752
- Inchi： 1S/C6H2BrClINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
- InChI Key： KSLIRIWALTVLJA-UHFFFAOYSA-N
- SMILES： IC1C(=CC(=CC=1Br)[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 360.80022g/mol
Monoisotopic Mass: 360.80022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 2.392±0.06 g/cm3(Predicted)
Melting Point: 159 °C
Boiling Point: 352.2±42.0 °C(Predicted)

1-Bromo-3-chloro-2-iodo-5-nitrobenzene Pricemore >>

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